![molecular formula C12H10FNO2S B138684 Ethyl 2-(3-fluorophenyl)thiazole-4-carboxylate CAS No. 132089-37-3](/img/structure/B138684.png)
Ethyl 2-(3-fluorophenyl)thiazole-4-carboxylate
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Overview
Description
Ethyl 2-(3-fluorophenyl)thiazole-4-carboxylate (EFT-4C) is an organic compound that belongs to the class of thiazoles. It is a colorless solid that is insoluble in water, but soluble in organic solvents. The compound has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and physiology.
Scientific Research Applications
Pharmacological Applications
Thiazole derivatives have been extensively studied for their pharmacological potential. Research has shown that these compounds exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer properties. For instance, benzofused thiazole analogs have been synthesized and evaluated for their in vitro antioxidant and anti-inflammatory activities, demonstrating significant potential in these areas (Raut et al., 2020). This highlights the possibility of developing new therapeutic agents based on thiazole scaffolds for treating various diseases.
Synthesis and Chemical Transformations
The synthesis of thiazole derivatives is a key area of research, aiming at the development of novel compounds with enhanced biological activities. Different methodologies have been employed for the synthesis of thiazole and its derivatives, enabling the exploration of their therapeutic potential. The synthesis often involves cyclocondensation reactions and is directed towards creating compounds with specific properties, such as those capable of acting as antioxidants or anti-inflammatory agents (Abdurakhmanova et al., 2018).
Medicinal Chemistry and Drug Development
Thiazole and its derivatives are crucial in medicinal chemistry, serving as the backbone for numerous therapeutic agents. Their broad spectrum of biological activities makes them valuable scaffolds for drug development. The literature review of patents and therapeutic applications of thiazole derivatives provides an in-depth look at their potential in addressing a variety of health issues, from infectious diseases to cancer (Sharma et al., 2019). This underscores the importance of continued research into thiazole chemistry for discovering new drugs and treatment modalities.
Optoelectronic Materials
Beyond pharmacological applications, thiazole derivatives also find use in materials science, particularly in the development of optoelectronic materials. Research into quinazoline and pyrimidine derivatives, which are related to thiazoles, has demonstrated their potential in creating novel materials for electronic devices and sensors (Lipunova et al., 2018). This illustrates the versatility of thiazole derivatives and their potential in a wide range of scientific and industrial applications.
Mechanism of Action
Target of Action
Thiazole derivatives, to which this compound belongs, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand cracks, a G2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazole derivatives are known to affect a wide range of biochemical pathways due to their broad-spectrum biological activities .
Result of Action
Some thiazole derivatives have been found to cause dna double-strand cracks, a g2 stop, and ultimately, cell death .
properties
IUPAC Name |
ethyl 2-(3-fluorophenyl)-1,3-thiazole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO2S/c1-2-16-12(15)10-7-17-11(14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFUVBMWVICIKSW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CSC(=N1)C2=CC(=CC=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40569505 |
Source
|
Record name | Ethyl 2-(3-fluorophenyl)-1,3-thiazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40569505 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
132089-37-3 |
Source
|
Record name | Ethyl 2-(3-fluorophenyl)-4-thiazolecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=132089-37-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 2-(3-fluorophenyl)-1,3-thiazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40569505 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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